4-(2-Bromo-4-(trifluoromethyl)phenyl)morpholine
Overview
Description
4-(2-Bromo-4-(trifluoromethyl)phenyl)morpholine is a useful research compound. Its molecular formula is C11H11BrF3NO and its molecular weight is 310.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photophysics and Biomolecular Binding
- The synthesis of new series of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines involved 4-(2-Bromo-4-(trifluoromethyl)phenyl)morpholine. This research demonstrated photophysical properties consistent with aromatic structures and significant interactions with ct-DNA, which could be attributed to π-stacking and/or hydrogen-bonding interactions (Bonacorso et al., 2018).
Structural and Spectroscopic Analysis
- Derivatives of Morpholine Green containing this compound showed modifications in the absorption spectra, indicating the morpholino group as a less efficient electron donor compared to the diethylamino group (Hepworth et al., 1993).
Synthesis and Crystal Structure
- The compound, synthesized from reactions involving this compound, was characterized through NMR, IR, Mass spectral studies, and X-ray diffraction, contributing to understanding the molecular structure and potential applications in materials science (Ibiş et al., 2010).
Biological Activity
- Studies involving this compound derivatives demonstrated significant biological activity, such as antimicrobial and antitumor properties, which are crucial in the development of new therapeutic agents (Ji et al., 2018), (Mamatha S.V et al., 2019).
Antidepressive Properties
- Research into the synthesis of specific derivatives of this compound, such as 3-methyl-5-phenyl-2-(3-fluorophenyl)morpholine hydrochloride, has indicated potential antidepressant activities (Yuan, 2012).
Phototherapy Applications
- In cancer phototherapy research, a derivative containing this compound was synthesized for dual-modal imaging-guided synergistic photodynamic and photothermal therapy, showing enhanced performance in tumor microenvironments (Tang et al., 2019).
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Properties
IUPAC Name |
4-[2-bromo-4-(trifluoromethyl)phenyl]morpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrF3NO/c12-9-7-8(11(13,14)15)1-2-10(9)16-3-5-17-6-4-16/h1-2,7H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOXTIRRUBMZKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=C(C=C2)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594636 |
Source
|
| Record name | 4-[2-Bromo-4-(trifluoromethyl)phenyl]morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
892502-13-5 |
Source
|
| Record name | 4-[2-Bromo-4-(trifluoromethyl)phenyl]morpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00594636 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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